Cas no 2171978-42-8 (1-(2-aminopentan-2-yl)-4,4-difluorocyclohexan-1-ol)

• Product Name: 1-(2-aminopentan-2-yl)-4,4-difluorocyclohexan-1-ol
• CAS No: 2171978-42-8
• MF: C₁₁H₂₁F₂NO
• MW: 221.287350416183
• CID: 5825410
• PubChem ID: 165592448
• Update Time: 2025-11-06

1-(2-aminopentan-2-yl)-4,4-difluorocyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopentan-2-yl)-4,4-difluorocyclohexan-1-ol
• 2171978-42-8
• EN300-1646662

• Inchi： 1S/C11H21F2NO/c1-3-4-9(2,14)10(15)5-7-11(12,13)8-6-10/h15H,3-8,14H2,1-2H3
• InChI Key： BBNNZBPNDNNKHZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C(C)(CCC)N)O)F

Computed Properties

• Exact Mass: 221.15912062g/mol
• Monoisotopic Mass: 221.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(2-aminopentan-2-yl)-4,4-difluorocyclohexan-1-ol

Compound CAS No. 2171978-42-8: 1-(2-Aminopentan-2-yl)-4,4-Difluorocyclohexan-1-ol

The compound with CAS No. 2171978-42-8, commonly referred to as 1-(2-Aminopentan-2-yl)-4,4-Difluorocyclohexan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with fluorine substituents and an aminoalkyl group. The cyclohexanol moiety serves as the central framework, while the difluoro groups at the 4-position introduce electronic and steric effects that are crucial for its reactivity and biological activity.

Recent studies have highlighted the potential of 1-(2-Aminopentan-2-yl)-4,4-Difluorocyclohexan-1-ol in drug discovery, particularly in the development of novel therapeutic agents targeting specific enzyme systems. The aminoalkyl group attached to the cyclohexanol ring enhances the molecule's ability to interact with biological targets, making it a promising candidate for modulating enzyme activity. Researchers have explored its role as a lead compound in the design of inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Key steps include the formation of the cyclohexanol ring through ring-closing reactions and the subsequent introduction of the aminoalkyl group via nucleophilic substitution or coupling reactions. The difluoro groups are introduced at specific positions to optimize the molecule's pharmacokinetic properties, such as solubility and bioavailability.

One of the most intriguing aspects of 1-(2-Aminopentan-2-yl)-4,4-Difluorocyclohexan-1-ol is its ability to undergo various chemical transformations while maintaining its core structure. For instance, researchers have investigated its reactivity under different conditions, such as acidic or basic environments, to explore its potential as an intermediate in more complex molecular constructions. These studies have provided valuable insights into its stability and reactivity profiles.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its unique combination of functional groups makes it suitable for use in diverse chemical reactions, including nucleophilic additions, eliminations, and cyclizations. Additionally, its cyclohexanol backbone provides a versatile platform for further functionalization, enabling researchers to tailor its properties for specific applications.

Recent advancements in computational chemistry have also contributed to our understanding of 1-(2-Aminopentan-2-yl)-4,4-Difluorocyclohexan-1-ol's behavior at the molecular level. Through molecular docking studies and quantum mechanical calculations, scientists have gained insights into how this compound interacts with biological targets at an atomic level. These findings have paved the way for more targeted drug design strategies.

The future outlook for this compound is bright, with ongoing research focusing on optimizing its synthesis pathways and exploring its potential in emerging areas such as green chemistry and sustainable drug production. As our understanding of its properties continues to grow, so too does its potential to contribute to groundbreaking discoveries in the chemical sciences.